Cas no 1082474-35-8 (2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic acid)

• Product Name: 2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic acid
• CAS No: 1082474-35-8
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 5949899
• PubChem ID: 135889468
• Update Time: 2025-05-20

2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic acid
• F2135-0008
• AKOS024627396
• 1082474-35-8
• 2-((4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-2-yl)thio)acetic acid
• 2-[(4-oxo-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetic acid

• Inchi： 1S/C9H10N2O3S/c12-7(13)4-15-9-10-6-3-1-2-5(6)8(14)11-9/h1-4H2,(H,12,13)(H,10,11,14)
• InChI Key： UIKHCYNIFJIBNU-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1NC(C2=C(CCC2)N=1)=O

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic acid

Introduction to 2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic Acid (CAS No. 1082474-35-8)

2-({4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl}sulfanyl)acetic acid, identified by its CAS number 1082474-35-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a sulfanyl group and an acetic acid moiety, contribute to its distinctive chemical properties and biological interactions.

The< strong>4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl moiety is a key structural component that imparts specific reactivity and binding capabilities to the molecule. This moiety is derived from cyclopentadpyrimidine, a heterocyclic compound that has been extensively studied for its pharmacological properties. The oxo group within this moiety enhances the electrophilicity of the molecule, making it a potential candidate for various biochemical reactions and interactions.

In recent years, there has been growing interest in the development of novel therapeutic agents based on pyrimidine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, antiviral therapy, and inflammation control. The sulfanyl group in 2-(4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl)sulfanyl)acetic acid plays a crucial role in modulating the compound's biological activity by facilitating interactions with biological targets such as enzymes and receptors.

The acetic acid moiety at one end of the molecule contributes to its solubility and pharmacokinetic properties. This feature is particularly important for drug development, as it ensures that the compound can be effectively absorbed and distributed within the body. Additionally, the acetic acid group can participate in various chemical reactions, allowing for further functionalization and derivatization of the molecule.

Recent research has highlighted the potential of< strong>2-(4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl)sulfanyl)acetic acid as a lead compound for the development of new drugs. Studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation and survival. The sulfanyl group has been shown to interact with critical residues on these enzymes, leading to a reduction in their activity. This mechanism of action makes the compound a promising candidate for further investigation in oncology research.

Furthermore, investigations have explored the anti-inflammatory properties of this compound. Pyrimidine derivatives have been known to modulate inflammatory pathways by interacting with various signaling molecules. The< strong>4-oxo-3H,4H,5H,6H,7H-cyclopentadpyrimidin-2-yl moiety has been identified as a key determinant in mediating these anti-inflammatory effects. Preclinical studies have shown that< strong>2-(4-oxo-3H,4H,